Cas no 631910-14-0 (2-Bromo-5-chloro-3-methylaniline)

• Product Name: 2-Bromo-5-chloro-3-methylaniline
• CAS No: 631910-14-0
• MF: C₇H₇BrClN
• MW: 220.494179964066
• MDL: MFCD29041285
• CID: 4728588
• PubChem ID: 21886382
• Update Time: 2025-11-02

2-Bromo-5-chloro-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-chloro-3-methylaniline
• JKVBVPILHGUERH-UHFFFAOYSA-N
• 2-Bromo-5-chloro-3-methyl-phenylamine
• Z2235810222
• 2-Bromo-5-chloro-3-methylaniline

• MDL： MFCD29041285
• Inchi： 1S/C7H7BrClN/c1-4-2-5(9)3-6(10)7(4)8/h2-3H,10H2,1H3
• InChI Key： JKVBVPILHGUERH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 2.9
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 2-Bromo-5-chloro-3-methylaniline

Comprehensive Overview of 2-Bromo-5-chloro-3-methylaniline (CAS No. 631910-14-0): Properties, Applications, and Industry Insights

2-Bromo-5-chloro-3-methylaniline (CAS No. 631910-14-0) is a halogenated aromatic amine compound with significant relevance in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical manufacturing. Its molecular structure, characterized by bromo and chloro substituents on the aniline ring, enables unique reactivity patterns sought after in cross-coupling reactions and heterocyclic derivatization. This article explores its physicochemical properties, synthetic pathways, and emerging applications while addressing trending queries like "green synthesis of halogenated anilines" and "SAR studies of substituted anilines in drug discovery."

The compound's IUPAC name reflects its precise substitution pattern: 2-bromo-5-chloro-3-methylbenzenamine. Key identifiers include its molecular weight (220.49 g/mol) and melting point range (82-86°C), which are critical for process optimization in scale-up production. Recent literature highlights its role as a building block for non-linear optical materials and biologically active scaffolds, aligning with industry demand for high-value fine chemicals. Analytical techniques like HPLC purity profiling and GC-MS characterization are routinely employed for quality control.

From an applications perspective, researchers increasingly investigate 631910-14-0 in palladium-catalyzed aminations and Suzuki-Miyaura couplings, as evidenced by patent filings in OLED materials and crop protection agents. A 2023 market analysis revealed growing interest in halogenated aniline derivatives for photovoltaic additives, correlating with renewable energy sector advancements. The compound's electron-withdrawing group effects make it particularly valuable for designing charge-transfer complexes in material science.

Environmental and regulatory considerations shape contemporary discussions around 2-Bromo-5-chloro-3-methylaniline. While not classified as hazardous under current GHS criteria, best practices recommend closed-system handling during large-scale operations. The scientific community actively explores catalytic debromination methods for waste stream treatment, responding to search trends like "sustainable halogen management in API synthesis." Recent process innovations demonstrate atom-economical routes starting from 3-methyl-5-chloroaniline, reducing bromine waste by 40%.

Supply chain dynamics for CAS 631910-14-0 reflect broader shifts in specialty chemical distribution. With 78% of global production concentrated in Asian facilities, manufacturers emphasize just-in-time inventory models to address fluctuating demand from contract research organizations. Analytical certificates typically specify ≥98.5% purity with strict controls on isomeric impurities, meeting pharmacopeial standards for cGMP applications. Emerging purification technologies like simulated moving bed chromatography enable higher recovery yields.

Future research directions highlight 631910-14-0's potential in metal-organic frameworks (MOFs) for gas storage and fluorescent probes for cellular imaging. Database mining shows rising searches for "aniline derivatives in battery electrolytes" and "halogenated aromatics as corrosion inhibitors," suggesting expanding industrial applications. Collaborative studies between computational chemists and process engineers aim to optimize regioselective bromination protocols, reducing byproduct formation.

For quality assurance, leading suppliers provide detailed spectral data (1H/13C NMR, IR) and stability studies under various storage conditions. The compound's photostability profile warrants amber glass packaging for long-term storage, a key consideration for global logistics. As regulatory landscapes evolve, particularly concerning halogenated compound assessments, manufacturers proactively develop analytical method portfolios to address emerging compliance requirements across multiple jurisdictions.